Cas no 47855-94-7

47855-94-7 structure

CAS No:47855-94-7

MF:

MW:

CID:4725077

Update Time:2019-10-30

Chemical and Physical Properties

Names and Identifiers

- Inchi： 1S/C24BF20/c26-5-1(6(27)14(35)21(42)13(5)34)25(2-7(28)15(36)22(43)16(37)8(2)29,3-9(30)17(38)23(44)18(39)10(3)31)4-11(32)19(40)24(45)20(41)12(4)33/q-1
- InChI Key： BIUNYMXQLNNMJR-UHFFFAOYSA-N
- SMILES： [B+3]([C-]1=C(F)C(F)=C(F)C(F)=C1F)([C-]1=C(F)C(F)=C(F)C(F)=C1F)([C-]1=C(F)C(F)=C(F)C(F)=C1F)[C-]1=C(F)C(F)=C(F)C(F)=C1F

Production Method

Production Method 1

47855-94-7

823-96-1

Reaction Conditions

1.1 Reagents: Triphenylmethane Solvents: 1,2-Dichlorobenzene ; 2 atm, -78 °C; 24 h, 20 °C

Reference

Complete reductive cleavage of CO facilitated by highly electrophilic borocations

Curless, Liam D.; et al, Chemical Communications (Cambridge, 2015, 51(54), 10903-10906

Production Method 2

47855-94-7

823-96-1

Reaction Conditions

1.1 Reagents: Triphenylmethane Solvents: 1,2-Dichlorobenzene ; 2 atm, -78 °C; 100 °C

Reference

Complete reductive cleavage of CO facilitated by highly electrophilic borocations

Curless, Liam D.; et al, Chemical Communications (Cambridge, 2015, 51(54), 10903-10906

Production Method 3

1722-26-5

47855-94-7

13948-08-8

47855-94-7

823-96-1

Reaction Conditions

1.1 Solvents: 1,2-Dichlorobenzene , DMSO-d6 ; 10 min, rt
2.1 Reagents: Triphenylmethane Solvents: 1,2-Dichlorobenzene ; 2 atm, -78 °C; 100 °C

Reference

Complete reductive cleavage of CO facilitated by highly electrophilic borocations

Curless, Liam D.; et al, Chemical Communications (Cambridge, 2015, 51(54), 10903-10906

Production Method 4

88996-23-0

47855-94-7

13948-08-8

47855-94-7

823-96-1

Reaction Conditions

1.1 Solvents: 1,2-Dichlorobenzene , DMSO-d6 ; 10 min, rt
2.1 Reagents: Triphenylmethane Solvents: 1,2-Dichlorobenzene ; 2 atm, -78 °C; 24 h, 20 °C

Reference

Complete reductive cleavage of CO facilitated by highly electrophilic borocations

Curless, Liam D.; et al, Chemical Communications (Cambridge, 2015, 51(54), 10903-10906

Raw materials

Preparation Products

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